Cas no 2060056-80-4 (1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylcyclohexan-1-ol)

• Product Name: 1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylcyclohexan-1-ol
• CAS No: 2060056-80-4
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• MDL: MFCD30498350
• CID: 5163889
• PubChem ID: 124292082
• Update Time: 2025-08-05

1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-[[3-(1,1-dimethylethyl)-1,2,4-oxadiazol-5-yl]methyl]-
• 1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylcyclohexan-1-ol

• MDL： MFCD30498350
• Inchi： 1S/C13H22N2O2/c1-12(2,3)11-14-10(17-15-11)9-13(16)7-5-4-6-8-13/h16H,4-9H2,1-3H3
• InChI Key： HVXIVXNNIPSFNN-UHFFFAOYSA-N
• SMILES： C1(CC2ON=C(C(C)(C)C)N=2)(O)CCCCC1

Additional information on 1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylcyclohexan-1-ol

Introduction to 1-(3-Tert-butyl-1,2,4-Oxadiazol-5-yl)methylcyclohexan-1-ol (CAS No: 2060056-80-4)

1-(3-Tert-butyl-1,2,4-Oxadiazol-5-yl)methylcyclohexan-1-ol, commonly referred to by its CAS number 2060056-80, is a complex organic compound with a unique structure and versatile applications. This compound belongs to the class of heterocyclic compounds, specifically featuring an oxadiazole ring system. The oxadiazole moiety is a five-membered ring containing two nitrogen atoms and one oxygen atom, which contributes to its distinctive chemical properties. The tert-butyl group attached to the oxadiazole ring adds further complexity and functionality to the molecule.

The synthesis of this compound involves a multi-step process that typically includes the formation of the oxadiazole ring followed by the introduction of the tert-butyl group and the cyclohexanol moiety. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic processes to enhance reaction yields and reduce production times.

The structural features of 1-(3-Tert-butyl-1,2,4-Oxadiazol-5-yl)methylcyclohexan-1-ol make it a valuable compound in various fields. In pharmaceutical research, this compound has shown potential as a lead molecule for drug development due to its ability to interact with specific biological targets. Studies have demonstrated that it exhibits moderate activity against certain enzymes and receptors, making it a candidate for further optimization in drug design.

In addition to its pharmaceutical applications, this compound has also found uses in materials science. The oxadiazole group is known for its electron-withdrawing properties, which can be exploited in the development of advanced materials such as polymers and semiconductors. Recent research has focused on incorporating this compound into polymer systems to enhance their thermal stability and electronic properties.

The cyclohexanol moiety in this compound contributes to its hydroxyl functionality, which can participate in various chemical reactions such as esterification and etherification. This makes it a useful building block in organic synthesis. For example, it can be employed as an intermediate in the synthesis of more complex molecules with diverse functional groups.

From an environmental perspective, understanding the fate and behavior of CAS No: 2060056-80-4 in various ecosystems is crucial. Recent studies have investigated its biodegradability and potential toxicity to aquatic organisms. These findings are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 1-(3-Tert-butyl-1,2,4-Oxadiazol-5-yl)methylcyclohexan strong>-< strong >1 strong > - < strong > ol strong > is a multifaceted compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of innovative solutions across various fields.